Cas no 901765-36-4 (3-Ketorosuvastatin Ethyl Ester (85%))

• Product Name: 3-Ketorosuvastatin Ethyl Ester (85%)
• CAS No: 901765-36-4
• MF: C₂₄H₃₀FN₃O₆S
• MW: 507.574908733368
• MDL: MFCD12965029
• CID: 796803
• PubChem ID: 10217891
• Update Time: 2025-10-31

3-Ketorosuvastatin Ethyl Ester (85%) Chemical and Physical Properties

Names and Identifiers

• (S,E)-Ethyl 7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-5-hydroxy-3-oxohept-6-enoate
• (5S,6E)-7-[4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-5-hydroxy-3-oxo-6-Heptenoic acid ethyl ester
• (ZD-4) ETHYL(+)-(5S)-7-[4-(4-FLUOROPHENYL)-6-ISOPROPYL-2-(N-METHYL-N-METHANESULFONYLAMINO) PYRIMIDIN-5-YL]-5-HYDROXY-3-...
• 6-Heptenoicacid,7-[4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyri...
• 6-Heptenoicacid,7-[4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-5-hydroxy-3-oxo-,ethyl
• (S,E)-Ethyl7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-5-hydroxy-3-oxohept-6-enoate
• ABQHNLSQARCFAU-IENJSVCTSA-N
• Ethyl (E,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-5-hydroxy-3-oxohept-6-enoate
• SCHEMBL1164445
• 901765-36-4
• AC-30580
• (S)-trans-ethyl 7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-5-hydroxy-3-oxohept-6-enoate
• ethyl (S,E)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-5-hydroxy-3-oxohept-6-enoate
• 6-Heptenoicacid,7-[4-(4-fluorophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidinyl]-5-hydroxy-3-oxo-,ethyl ester,(5S,6E)-
• AKOS016003269
• A24790
• SCHEMBL3084409
• 3-Ketorosuvastatin Ethyl Ester (85%)

• MDL： MFCD12965029
• Inchi： 1S/C24H30FN3O6S/c1-6-34-21(31)14-19(30)13-18(29)11-12-20-22(15(2)3)26-24(28(4)35(5,32)33)27-23(20)16-7-9-17(25)10-8-16/h7-12,15,18,29H,6,13-14H2,1-5H3/b12-11+/t18-/m1/s1
• InChI Key： ABQHNLSQARCFAU-IENJSVCTSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@H](CC(CC(=O)OCC)=O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 507.18393502g/mol
• Monoisotopic Mass: 507.18393502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.291
• PSA: 135.14000
• LogP: 4.16920

Additional information on 3-Ketorosuvastatin Ethyl Ester (85%)

Introduction to 3-Ketorosuvastatin Ethyl Ester (85%) and Its Significance in Modern Medicinal Chemistry

3-Ketorosuvastatin Ethyl Ester (85%) is a highly refined compound that has garnered significant attention in the field of medicinal chemistry due to its structural similarity to rosuvastatin, a well-known statin used for lowering cholesterol levels. The compound's molecular structure, characterized by a ketone group and an ethyl ester moiety, positions it as a promising candidate for further pharmacological investigation. With a CAS number of 901765-36-4, this compound represents a niche area of research that intersects organic synthesis, biochemistry, and drug development.

The synthesis of 3-Ketorosuvastatin Ethyl Ester (85%) involves intricate chemical transformations that require precise control over reaction conditions and reagent selection. The presence of the ketone group and the ethyl ester functionality makes this molecule particularly interesting for researchers exploring enzyme inhibition mechanisms. Specifically, the ethyl ester group can be hydrolyzed to yield the corresponding carboxylic acid derivative, which may exhibit different pharmacological properties compared to the ester form.

In recent years, there has been growing interest in developing novel statins with enhanced efficacy and reduced side effects. 3-Ketorosuvastatin Ethyl Ester (85%) fits into this broader research trend by serving as a scaffold for structure-activity relationship (SAR) studies. Researchers have been exploring modifications to the ketone group and the ethyl ester moiety to optimize bioavailability, metabolic stability, and target specificity. Preliminary computational studies suggest that subtle changes in these regions could significantly alter the compound's interaction with biological targets.

The pharmaceutical industry has long relied on statins as a cornerstone therapy for hypercholesterolemia. While rosuvastatin has demonstrated remarkable success, there remains an unmet need for more potent and selective agents. 3-Ketorosuvastatin Ethyl Ester (85%), with its unique structural features, offers a potential pathway to address this need. Its chemical properties make it an attractive candidate for further development into a next-generation cholesterol-lowering drug.

Advances in synthetic methodologies have enabled the efficient production of high-purity forms of 3-Ketorosuvastatin Ethyl Ester (85%), which is crucial for rigorous pharmacological testing. The 85% purity specification indicates that the compound has undergone stringent quality control measures, ensuring reliability in experimental settings. Such purity levels are essential for obtaining reproducible results in vitro and in vivo, which are critical for advancing drug candidates through the development pipeline.

The biological activity of 3-Ketorosuvastatin Ethyl Ester (85%) has been preliminarily evaluated in cell-based assays. These studies have revealed promising inhibitory effects on HMG-CoA reductase, the enzyme targeted by statins to reduce cholesterol synthesis. However, further research is needed to fully characterize its pharmacokinetic profile and potential therapeutic window. Comparative studies with rosuvastatin have provided insights into how modifications to the ketone group and the ethyl ester moiety influence activity.

One of the most exciting aspects of studying compounds like 3-Ketorosuvastatin Ethyl Ester (85%) is their potential role in understanding disease mechanisms at a molecular level. By modulating specific biochemical pathways, these compounds can serve as probes to investigate disease pathogenesis. For instance, research suggests that statins may have pleiotropic effects beyond cholesterol reduction, including anti-inflammatory and antioxidant properties. Exploring these effects in derivatives like 3-Ketorosuvastatin Ethyl Ester (85%) could uncover new therapeutic strategies.

The future of drug development lies in interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological testing. 3-Ketorosuvastatin Ethyl Ester (85%), with its well-defined structure and promising pharmacological profile, exemplifies how such collaborations can lead to innovative therapies. As researchers continue to refine synthetic routes and explore novel applications, this compound is poised to play a significant role in addressing unmet medical needs.

In conclusion, 3-Ketorosuvastatin Ethyl Ester (85%) is a fascinating compound with potential applications in cardiovascular disease management and beyond. Its unique structural features, combined with advancements in synthetic chemistry and pharmacological evaluation techniques, make it a valuable tool for researchers seeking to develop next-generation therapeutics. As our understanding of disease mechanisms evolves, compounds like this will continue to drive innovation in medicinal chemistry.